Cas no 645-33-0 (4-O-Methyldopamine hydrochloride)

• Product Name: 4-O-Methyldopamine hydrochloride
• CAS No: 645-33-0
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD00012896
• CID: 509229
• PubChem ID: 24277899
• Update Time: 2025-07-30

4-O-Methyldopamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-2-methoxyphenol hydrochloride
• 3-Hydroxy-4-methoxyphenethylamine hydrochloride
• 4-?O-?Methyldopamine hydrochloride
• 4-METHOXYTYRAMINE HYDROCHLORIDE
• Phenol,5-(2-aminoethyl)-2-methoxy-, hydrochloride (1:1)
• 3-Hydroxy-4-methoxyphenethylamine hydrochlorideCONTROLLED DRUG CLASS A SCHEDULE 1
• 4-O-MethyldopaMine hydrochloride
• 2-(3-Hydroxy-4-methoxyphenyl)ethanamine hydrochloride
• 3-Hydroxy-4-methoxy-beta-phenethylamine hydrochloride
• 5CP13H7TI9
• 4-METHOXY-3-HYDROXY-PHENETHYLAMINE
• 4-(2-Aminoethyl)guaiacol hydrochloride
• 4-Methoxy-3-hydroxyphenethylamine hydrochloride
• MLS000859960
• 4-(2-Aminoethyl)guaiacol HCl
• PubChem19594
• 5-(2-amino-ethyl)-2-methoxy-phenol hydrochloride
• KAAFITWSSODFMA-UHFFFAOYSA-N
• 5-(2-aminoethyl)-2-methoxyphenol;hydrochloride
• FT-0632742
• SMR000326819
• AS-16037
• SY062386
• 3-HYDROXY-4-METHOXY-.BETA.-PHENETHYLAMINE HYDROCHLORIDE
• A834801
• 4-Methoxytyramine HCl
• DTXSID30983059
• HY-W041498
• GUAIACOL, 5-(2-AMINOETHYL)-, HYDROCHLORIDE
• UNII-5CP13H7TI9
• 645-33-0
• EINECS 211-437-3
• 5-(2-AMINO-ETHYL)-2-METHOXY-PHENOL HCL
• SCHEMBL1299364
• 5-(2-aminoethyl)-2-methoxyphenol?hydrochloride
• NSC 131752
• NSC-131752
• H 3132
• NCGC00093957-01
• Q27261840
• 5-(2-amino-ethyl)-2-methoy-phenol hydrochloride
• EU-0100574
• PHENOL, 5-(2-AMINOETHYL)-2-METHOXY-, HYDROCHLORIDE (1:1)
• 5-(2-Aminoethyl)-2-methoxyphenol Hydrochloride (4-O-Methyldopamine Hydrochloride)
• 3-Hydroxy-4-methoxyphenethylamine, HCl
• 2-(3-hydroxy-4-methoxyphenyl)ethylazanium;chloride
• AMY4286
• AKOS004907111
• SR-01000075368
• NSC131752
• MFCD00012896
• PD166072
• 4-O-Methyldopamine (hydrochloride)
• CHEMBL1526852
• CS-W022238
• 5-(2-Aminoethyl)-2-methoxyphenol HCl
• SR-01000075368-1
• 5-(2-aminoethyl)-2-methoxy-phenol hydrochloride;3-Hydroxy-4-methoxyphenethylamine hydrochloride
• 5-(2-Aminoethyl)-2-methoxyphenol--hydrogen chloride (1/1)
• 3-hydroxy-4-methoxyphenylethylamine hydrochloride
• NS00044911
• DB-054685
• 4-O-Methyldopamine hydrochloride

• MDL： MFCD00012896
• Inchi： 1S/C9H13NO2.ClH/c1-12-9-3-2-7(4-5-10)6-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H
• InChI Key： KAAFITWSSODFMA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1O)CCN

Computed Properties

• Exact Mass: 203.07100
• Monoisotopic Mass: 167.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: 206.5-207.0 ºC
• Boiling Point: 306.8 °C at 760 mmHg
• Flash Point: 139.3 °C
• PSA: 55.48000
• LogP: 2.40430
• Solubility: Not determined
• Vapor Pressure: No data available

4-O-Methyldopamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：−20°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols